Bombykal

Description

Bombykal is a pheromone, specifically a female pheromone, that has been isolated from the abdominal components of the moth Bombyx mori . It plays a crucial role in the mating behavior of moths by attracting male moths to the female. The closely related moth B. mandarina uses only bombykol as a pheromone . Studies indicate that Bombyx mori utilizes a mixture of bombykol and bombykal in an approximate ratio of 11:1 .

Bombykal is an oxidized form of bombykol. While bombykol activates BmOR-1-expressing cells, these cells also respond to bombykal. However, cells expressing BmOR-3 respond exclusively to bombykal . Research has shown that bombykol and bombykal are used as sex pheromones by 11 and 25 species of moths, respectively .

Bombykol serves as a model compound for studying pheromone biosynthesis and chemical communication in insects. Other similar compounds include (Z)-11-Hexadecenal and (E)-11-Hexadecenal, which are also moth pheromones with similar structures.

• CAS No.: 63024-98-6
• Product Name: Bombykal
• Molecular Formula: C16H28O
• Molecular Weight: 236.39 g/mol
• IUPAC Name: (10E,12Z)-hexadeca-10,12-dienal
• Standard InChI: InChI=1S/C16H28O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h4-7,16H,2-3,8-15H2,1H3/b5-4-,7-6+
• Standard InChIKey: OSFASEAZCNYZBW-DEQVHDEQSA-N
• SMILES: CCCC=CC=CCCCCCCCCC=O
• Canonical SMILES: CCCC=CC=CCCCCCCCCC=O
• Purity: 98%
• Synonyms: 10,12-hexadecadienal; bombykal; bombykal, (E,E)-isomer; bombykal, (E,Z)-isomer; bombykal, (Z,Z)-isome
• PubChem Compound: 10922550
• Last Modified: Feb 18 2024